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Compound of Interest

Compound Name: Tantalum pentafluoride

Cat. No.: B1583385 Get Quote

This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with

Tantalum pentafluoride (TaF5) powder.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tantalum pentafluoride powder?

A1: Tantalum pentafluoride powder is a corrosive and moisture-sensitive material. Its primary

hazards include:

Corrosivity: It causes severe skin burns and eye damage.[1][2]

Toxicity: It is harmful if swallowed, in contact with skin, or inhaled.[2]

Reaction with Water: It reacts with water or moisture to produce hydrofluoric acid (HF), which

is highly corrosive and toxic.[3][4]

Inhalation Hazard: Inhalation of dust can irritate the respiratory tract, and overexposure may

lead to severe complications like bronchitis and pneumonia.[3]

Q2: What personal protective equipment (PPE) is mandatory when handling Tantalum
pentafluoride powder?

A2: A comprehensive PPE setup is crucial. This includes:
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Eye and Face Protection: Chemical worker's goggles and a face shield are required. Do not

wear contact lenses.[3]

Gloves: Wear rubber, neoprene, or nitrile gloves.[3]

Respiratory Protection: Use a NIOSH-approved air-supplied or acid gas respirator, especially

if exposure limits are exceeded.[3][5]

Protective Clothing: Wear a lab coat, apron, or chemical-resistant coveralls.[6]

Q3: How should I properly store Tantalum pentafluoride powder?

A3: Store the powder in a cool, dry, well-ventilated area in a tightly sealed container.[5][7] It is

crucial to protect it from moisture and water.[2][3][7] The storage area should be designated for

corrosive materials.[7] Handle and store it under an inert gas like argon.[5] Do not store in

glass containers.[8]

Q4: What materials are incompatible with Tantalum pentafluoride?

A4: Avoid contact with the following:

Water and moisture[2][3][4][7]

Strong bases[4][7]

Strong oxidizing agents[4][7]

Acids[5]

Q5: How do I dispose of Tantalum pentafluoride waste?

A5: Dispose of waste material through a licensed hazardous waste facility.[4] For spills, cover

the material with an absorbent, non-combustible material like dry sand or vermiculite, and

transfer it to a suitable container for disposal.[3][6] Ensure compliance with all local, state, and

federal regulations.[5]
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Problem: I observe fumes or an acrid odor during my experiment.

Possible Cause: This may indicate a reaction with moisture in the air, releasing irritating or

toxic fumes, including hydrogen fluoride.[3]

Solution:

Immediately ensure your local exhaust ventilation is functioning correctly.

If safe to do so, check that your experimental setup is properly sealed and under an inert

atmosphere.

If the fumes are significant, evacuate the immediate area and follow your institution's

emergency procedures.

Always handle Tantalum pentafluoride in a chemical fume hood.[7]

Problem: The Tantalum pentafluoride powder has changed color or appears clumpy.

Possible Cause: The powder is off-white in its pure form.[3] A change in appearance could

indicate hydration or contamination, which can alter its reactivity.

Solution:

Do not use the material if you suspect it is contaminated.

Review your storage procedures to ensure the container is tightly sealed and stored in a

dry environment.[8]

Always handle the powder in a glove box or under a dry, inert atmosphere to prevent

moisture absorption.[6]

Problem: Accidental skin or eye contact has occurred.

Immediate Action:

Skin Contact: Immediately brush off any solid material, then flush the affected area with

copious amounts of water, followed by washing with soap and water.[3][5] Remove all
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contaminated clothing.[1] Seek immediate medical attention.[5] Be aware that tissue

damage or irritation may be delayed.[3]

Eye Contact: Immediately flush the eyes with flowing water for at least 15 minutes, holding

the eyelids open.[3] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[1][2]

Note to Physician: Tantalum pentafluoride reacts with water to form hydrofluoric acid.

Treatment with calcium gluconate may be necessary.[3]

Quantitative Data Summary
Property Value Source

Molecular Formula TaF₅ [3]

Molecular Weight 275.94 g/mol [3]

Appearance Off-white powder [3]

Odor Acrid odor of hydrogen fluoride [3]

Melting Point 96-97 °C [3]

Boiling Point 229-230 °C [3]

Specific Gravity 4.74 [3]

Solubility in Water Reacts [3]

Experimental Protocols
Handling Protocol:

Preparation: Before handling, ensure an emergency eyewash and shower are readily

available.[3] Prepare your workspace within a chemical fume hood or a glove box with an

inert atmosphere.[6][7]

Personal Protective Equipment (PPE): Don the required PPE, including chemical goggles,

face shield, acid-gas respirator, and compatible gloves (rubber, neoprene, or nitrile).[3]
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Dispensing: Use spark-proof tools and equipment to handle the powder. Avoid creating dust.

[9]

Experimentation: Conduct all procedures within the controlled environment of the fume hood

or glove box.

Post-Handling: Tightly seal the container after use.[5] Decontaminate the work area and any

equipment used. Wash hands and any exposed skin thoroughly.[2][5]

Visual Workflow for Safe Handling

1. Preparation 2. Handling 3. Cleanup & Storage 4. Disposal

Emergency Procedures

Workspace Setup
(Fume Hood/Glove Box) Don PPE Dispense Powder Conduct Experiment

Spill

 If spill occurs

Personal Exposure

 If exposure occurs

Seal Container Decontaminate Area Store Securely Dispose via
Hazardous Waste Facility

Follow spill cleanup

Seek Immediate
Medical Attention

Administer First Aid

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Tantalum pentafluoride powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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